Cas no 26903-26-4 (2-Propen-1-one,1-(5-methyl-2-thienyl)-3-phenyl-)

• Product Name: 2-Propen-1-one,1-(5-methyl-2-thienyl)-3-phenyl-
• CAS No: 26903-26-4
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 264223
• PubChem ID: 329818472
• Update Time: 2025-04-19

2-Propen-1-one,1-(5-methyl-2-thienyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-2-thienyl)-3-phenyl-2-propen-1-one
• (E)-1-(5-methylthiophen-2-yl)-3-phenylprop-2-en-1-one
• 2-Propen-1-one,1-(5-methyl-2-thienyl)-3-phenyl-
• 1-(5-Methyl-thiophen-2-yl)-3-phenyl-propenone
• NSC 43067
• NSC43067, >=98% (HPLC)
• (E)-1-(5-methyl-2-thienyl)-3-phenyl-prop-2-en-1-one
• SCHEMBL8664744
• NSC43067
• NSC-43067
• NCGC00487238-01
• 26903-26-4
• AKOS005657947

• MDL： MFCD00489751
• Inchi： 1S/C14H12OS/c1-11-7-10-14(16-11)13(15)9-8-12-5-3-2-4-6-12/h2-10H,1H3/b9-8+
• InChI Key： AOUMOFQEBZGSPD-CMDGGOBGSA-N
• SMILES： S1C(C)=CC=C1C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3

Experimental Properties

• Density: 1.167
• Boiling Point: 379.8°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.638
• PSA: 17.07
• LogP: 3.95260

2-Propen-1-one,1-(5-methyl-2-thienyl)-3-phenyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes